N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-12-11-13(2)21-18(20-12)24-16-5-3-15(4-6-16)22-17(23)14-7-9-19-10-8-14/h7-11,15-16H,3-6H2,1-2H3,(H,22,23)
• InChI Key: WITBMJYTUADFNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)C3=CC=NC=C3)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide involves the inhibition of various enzymes and pathways involved in cell growth and proliferation. This compound has been shown to target the PI3K/Akt/mTOR pathway, which is often overactivated in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide has various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. These effects make it a promising candidate for further study in cancer research.

Advantages and Limitations for Lab Experiments

The advantages of using N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide in lab experiments include its high purity and yield, as well as its potential for use in cancer research. However, limitations include the need for further study to determine its potential side effects and optimal dosage.

Future Directions

There are many future directions for research on N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide. These include further study of its mechanism of action, potential use in combination with other cancer treatments, and exploration of its potential use in other diseases. Additionally, further study is needed to determine its potential side effects and optimal dosage for use in clinical trials.
Conclusion:
In conclusion, N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide is a promising compound for use in scientific research, particularly in the field of cancer research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research make it a valuable candidate for further study.

Synthesis Methods

The synthesis of N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide has been achieved using various methods, including the use of palladium-catalyzed cross-coupling reactions and the use of Suzuki-Miyaura coupling. These methods have been successful in producing the compound in high yields and with high purity.

Scientific Research Applications

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)isonicotinamide has been studied for its potential use in scientific research, particularly in the field of cancer research. This compound has been shown to have anti-tumor effects in vitro and in vivo, making it a promising candidate for further study.